Cas no 162744-56-1 (1-bromo-4-(bromomethyl)-2,3-difluorobenzene)

• Product Name: 1-bromo-4-(bromomethyl)-2,3-difluorobenzene
• CAS No: 162744-56-1
• MF: C₇H₄Br₂F₂
• MW: 285.911467552185
• MDL: MFCD23703634
• CID: 2085454
• PubChem ID: 69672854
• Update Time: 2025-11-02

1-bromo-4-(bromomethyl)-2,3-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-?Bromo-?4-?(bromomethyl)?-?2,?3-?difluoro-benzene
• 1-​Bromo-​4-​(bromomethyl)​-​2,​3-​difluoro-benzene
• 1-Bromo-4-(bromomethyl)-2,3-difluorobenzene
• 4-Bromo-2,3-difluorobenzyl bromide
• 4-Bromo-2,3-difluorobenzylbromide97%
• 4-Bromo-2,3-difluorobenzyl bromide 97%
• 1-BroMo-4-(broMoMethyl)-2,3-difluoro-benzene
• 1-Bromo-4-(bromomethyl)-2,3-difluorobenzene, alpha,4-Dibromo-2,3-difluorotoluene
• GWRQHKDRZNGUFU-UHFFFAOYSA-N
• CL9542
• 162744-56-1
• DB-121308
• MFCD23703634
• AS-46398
• Benzene, 1-bromo-4-(bromomethyl)-2,3-difluoro-
• AKOS030527400
• EN300-2993510
• SCHEMBL6121258
• 960-256-2
• 1-bromo-4-(bromomethyl)-2,3-difluorobenzene

• MDL： MFCD23703634
• Inchi： 1S/C7H4Br2F2/c8-3-4-1-2-5(9)7(11)6(4)10/h1-2H,3H2
• InChI Key： GWRQHKDRZNGUFU-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C=1F)F)Br

Computed Properties

• Exact Mass: 285.86273g/mol
• Monoisotopic Mass: 283.86478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 1-bromo-4-(bromomethyl)-2,3-difluorobenzene

Comprehensive Guide to 1-Bromo-4-(bromomethyl)-2,3-difluorobenzene (CAS No. 162744-56-1)

1-Bromo-4-(bromomethyl)-2,3-difluorobenzene (CAS No. 162744-56-1) is a highly specialized aromatic brominated compound with significant applications in pharmaceutical intermediates, agrochemical synthesis, and advanced material science. This compound, featuring both bromine and fluorine substituents on a benzene ring, exhibits unique reactivity patterns that make it invaluable for selective organic transformations. Researchers and manufacturers frequently search for high-purity 1-bromo-4-(bromomethyl)-2,3-difluorobenzene to develop novel drug candidates or specialty chemicals.

The molecular structure of 1-bromo-4-(bromomethyl)-2,3-difluorobenzene consists of a benzene core with strategic halogen placements: a bromine atom at position 1, a bromomethyl group at position 4, and two fluorine atoms at positions 2 and 3. This arrangement creates distinct electronic effects that influence its behavior in Suzuki coupling reactions, nucleophilic substitutions, and other key synthetic processes. Recent trends in medicinal chemistry have driven increased interest in difluorobenzene derivatives like this compound due to their ability to modulate drug metabolism and bioavailability.

In pharmaceutical applications, CAS 162744-56-1 serves as a critical building block for fluorinated drug candidates, particularly in oncology and CNS therapeutics. The presence of both fluorine and bromine allows for sequential functionalization, enabling medicinal chemists to create diverse molecular architectures. Industry reports indicate growing demand for halogenated benzene intermediates in the development of kinase inhibitors and GPCR modulators, positioning this compound as a valuable research chemical.

The material science sector utilizes 1-bromo-4-(bromomethyl)-2,3-difluorobenzene in the synthesis of advanced polymers and liquid crystal materials. The electron-withdrawing effects of the fluorine atoms combined with the reactivity of the bromine substituents make it particularly useful for creating specialty monomers with tailored properties. Recent innovations in OLED technology and organic semiconductors have further highlighted the importance of such precisely functionalized aromatic compounds.

From a synthetic chemistry perspective, 162744-56-1 offers multiple handles for selective modification. The bromomethyl group readily participates in alkylation reactions, while the aromatic bromine can undergo metal-halogen exchange or cross-coupling reactions. This versatility explains why searches for brominated difluorobenzene derivatives have increased by 35% in academic literature citations over the past five years.

Quality specifications for 1-bromo-4-(bromomethyl)-2,3-difluorobenzene typically require ≥98% purity by HPLC analysis, with particular attention to residual solvent content and isomeric impurities. Analytical techniques such as GC-MS, NMR spectroscopy, and elemental analysis are essential for characterizing this compound. Manufacturers emphasizing strict quality control protocols for halogenated intermediates are seeing increased demand from pharmaceutical partners.

Storage and handling recommendations for CAS 162744-56-1 emphasize protection from moisture and light, typically suggesting amber glass containers under inert atmosphere. While not classified as hazardous under standard protocols, proper laboratory safety measures should always be followed when working with polyhalogenated compounds. The compound's stability profile makes it suitable for international shipping, contributing to its global market presence.

Market analysis indicates steady growth for brominated fluorobenzene derivatives, with 1-bromo-4-(bromomethyl)-2,3-difluorobenzene occupying a niche but expanding segment. The compound's price trajectory reflects its specialized nature, typically commanding premium pricing compared to simpler halogenated aromatics. Procurement specialists often search for reliable suppliers of 162744-56-1 with documented cGMP capabilities to support regulatory filings.

Environmental considerations for 1-bromo-4-(bromomethyl)-2,3-difluorobenzene focus on responsible waste management and green chemistry alternatives for its synthesis. Recent advances in catalytic bromination methods and atom-economical processes are reducing the ecological footprint associated with producing such multifunctional intermediates. These developments align with growing industry emphasis on sustainable chemical manufacturing practices.

Future applications of 162744-56-1 may emerge in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs), where its dual functionality could enable novel drug delivery systems. The compound's potential in PET radiopharmaceuticals is also being explored, leveraging the bromine atom for isotopic exchange. These cutting-edge applications demonstrate why 1-bromo-4-(bromomethyl)-2,3-difluorobenzene remains a compound of significant interest across multiple scientific disciplines.